2-Amino-6-chloro-4-methylnicotinonitrile
Overview
Description
2-Amino-6-chloro-4-methylnicotinonitrile is a chemical compound that is part of a broader class of nicotinonitriles. These compounds are of interest due to their potential applications in pharmaceuticals and as intermediates in organic synthesis. The papers provided focus on derivatives of nicotinonitrile and their synthesis, molecular structure, and chemical properties.
Synthesis Analysis
The synthesis of nicotinonitrile derivatives is an area of active research. One paper describes an eco-friendly and efficient method for synthesizing 2-amino-6-(2-oxo-2H-chromen-3-yl)-4-arylnicotinonitrile derivatives using silica-supported perchloric acid under solvent-free conditions . This method emphasizes the importance of high yields, ease of purification, and the ability to reuse the catalyst, which are crucial for sustainable and cost-effective chemical production.
Molecular Structure Analysis
The molecular structure of nicotinonitrile derivatives can be complex and requires advanced techniques to elucidate. A study on 2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrile (ADPN) used single crystal X-ray diffraction to determine its crystal structure, revealing two independent molecules with similar geometric parameters but different environments . Additionally, density functional theory (DFT) and DFT dispersion corrected (DFT-D3) calculations were applied to study the structural and chemical properties of ADPN, highlighting the significant effects of dispersion forces on the stability of the crystal and the role of hydrogen bond interactions in the dimerization process.
Chemical Reactions Analysis
The chemical reactions involving nicotinonitrile derivatives can lead to various products, depending on the conditions and reactants used. For instance, the synthesis of 2-chloro-5-hydroxynicotinonitrile was achieved through a convenient method starting from 5-amino-2-chloro-3-methylpyridine . This intermediate plays a role in the total synthesis of a hydroxylated metabolite of a specific cyanopyridine, demonstrating the versatility of nicotinonitrile derivatives in synthetic chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of nicotinonitrile derivatives are influenced by their molecular structure. The study using DFT-D3 calculations provides insights into the chemical properties of ADPN, such as the impact of molecular orbital interactions on hydrogen bonding and dimer formation . These properties are essential for understanding the behavior of these compounds in various chemical environments and for designing new molecules with desired characteristics.
Scientific Research Applications
Chemical Synthesis
2-Amino-6-chloro-4-methylnicotinonitrile serves as a versatile intermediate in organic synthesis. For instance, Dyadyuchenko et al. (2021) demonstrated its use in producing triethylammonium 2-amino-3-(6-chloro-5-cyano-4-methyl-pyridin-2-yl)-1,1,3-tricyanoprop-2-en-1-ide through regioselective nucleophilic substitution (Dyadyuchenko et al., 2021). Similarly, Deyanov and Konshin (2004) synthesized 8-cyano-6-ethoxycarbonyl-3-hydroxy-5-methylimidazo[1,2-a]pyridine and other compounds through reactions involving this chemical (Deyanov & Konshin, 2004).
Medicinal Chemistry
In medicinal chemistry, this compound is a key precursor in synthesizing potential therapeutic agents. For example, Mansour et al. (2021) utilized it to create various derivatives like pyrimidine and thiourea, with potential anticancer properties (Mansour et al., 2021).
Agricultural Chemistry
In agriculture, the compound has been studied for its role in nitrification inhibition. Srivastava et al. (2016) investigated 2-amino 4-chloro 6-methyl pyrimidine as a nitrification inhibitor in soil, highlighting its potential to enhance nitrogenous fertilizer efficiency (Srivastava et al., 2016).
Materials Science
In materials science, this chemical's derivatives have been explored for various applications. For instance, the synthesis and characterization of 6-(4-Aminophenyl)-4-(4-methoxyphenyl)-2-methoxynicotinonitrile were studied for its non-linear optical properties, indicating its potential in materials science applications (Eşme, 2021).
Green Chemistry
2-Amino-6-chloro-4-methylnicotinonitrile is also involved in green chemistry developments. Ghashang et al. (2014) described an eco-friendly synthesis method for derivatives of this compound, emphasizing the importance of sustainable chemical practices (Ghashang et al., 2014).
Safety and Hazards
2-Amino-6-chloro-4-methylnicotinonitrile is considered hazardous. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H313, H315, H320, indicating that it is harmful if swallowed, may be harmful in contact with skin or if inhaled, causes skin irritation, and causes eye irritation . Precautionary statements include P202, P261, P280, advising not to handle until all safety precautions have been read and understood, to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-amino-6-chloro-4-methylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-4-2-6(8)11-7(10)5(4)3-9/h2H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWBGQBHPVHVALZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101238962 | |
Record name | 2-Amino-6-chloro-4-methyl-3-pyridinecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101238962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52982-90-8 | |
Record name | 2-Amino-6-chloro-4-methyl-3-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52982-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-6-chloro-4-methyl-3-pyridinecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101238962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Pyridinecarbonitrile, 2-amino-6-chloro-4-methyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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